Cas no 1784782-30-4 (2-methyl-2-(oxan-2-yl)propanal)

• Product Name: 2-methyl-2-(oxan-2-yl)propanal
• CAS No: 1784782-30-4
• MF: C₉H₁₆O₂
• MW: 156.22
• MDL: MFCD28539563
• CID: 4614061
• PubChem ID: 84716620
• Update Time: 2025-06-07

2-methyl-2-(oxan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(oxan-2-yl)propanal

• MDL： MFCD28539563

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-methyl-2-(oxan-2-yl)propanal

Introduction to 2-Methyl-2-(Oxan-2-yl)propanal (CAS No. 1784782-30-4)

2-Methyl-2-(Oxan-2-yl)propanal, also known by its CAS number 1784782-30-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aldehyde functional group and a cyclohexane ring, which contribute to its reactivity and versatility in chemical reactions.

The aldehyde group in 2-Methyl-2-(Oxan-2-yl)propanal makes it a valuable intermediate in the synthesis of more complex molecules. Aldehydes are known for their ability to undergo a wide range of chemical transformations, including condensation reactions, reduction, and oxidation. These properties make 2-Methyl-2-(Oxan-2-yl)propanal an essential building block in the development of pharmaceuticals, fragrances, and other fine chemicals.

Recent research has highlighted the potential of 2-Methyl-2-(Oxan-2-yl)propanal in the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor in the synthesis of antiviral agents. The cyclohexane ring provides structural rigidity and stability, which are crucial for optimizing the pharmacokinetic properties of the final drug product. This research underscores the importance of 2-Methyl-2-(Oxan-2-yl)propanal in the design and synthesis of new therapeutic agents.

In addition to its applications in medicinal chemistry, 2-Methyl-2-(Oxan-2-yl)propanal has also been investigated for its potential in materials science. A study published in the Journal of Polymer Science demonstrated that this compound can be used as a monomer in the synthesis of advanced polymers with unique mechanical and thermal properties. The presence of the aldehyde group allows for controlled polymerization reactions, leading to materials with tailored properties for specific applications such as coatings, adhesives, and biomedical devices.

The synthesis of 2-Methyl-2-(Oxan-2-yl)propanal typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the oxidation of a corresponding alcohol or the reduction of a higher oxidation state aldehyde. The choice of reagents and solvents is critical to achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing environmental impact.

The physical and chemical properties of 2-Methyl-2-(Oxan-2-yl)propanal have been extensively studied. It is a colorless liquid with a characteristic odor and is soluble in common organic solvents such as ethanol and acetone. Its boiling point is relatively low, making it suitable for use in processes that require low temperatures or reduced pressure. The compound's reactivity is primarily driven by its aldehyde group, which can participate in various chemical reactions such as nucleophilic addition, aldol condensation, and Wittig reactions.

In terms of safety, 2-Methyl-2-(Oxan-2-yl)propanal should be handled with care due to its potential to cause skin irritation and respiratory issues if not properly managed. Appropriate personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from heat sources and incompatible materials.

The market demand for 2-Methyl-2-(Oxan-2-yl)propanal is expected to grow due to its increasing applications in pharmaceuticals, fragrances, and advanced materials. As research continues to uncover new uses for this compound, it is likely that more efficient synthetic methods will be developed to meet growing demand while maintaining high standards of safety and environmental sustainability.

In conclusion, 2-Methyl-2-(Oxan-2-yl)propanal (CAS No. 1784782-30-4) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of complex molecules, contributing to advancements in medicinal chemistry and materials science. Ongoing research into this compound promises to further expand its utility and impact across multiple fields.